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Compound of Interest

Compound Name: 5-Bromo-2-ethylpyrimidine

Cat. No.: B1292857

An In-depth Technical Guide to 5-Bromo-2-
ethylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental data and peer-reviewed research specifically for 5-Bromo-2-
ethylpyrimidine (CAS No. 873331-73-8) are limited in publicly available scientific literature.
This guide provides available data, supplemented with information on closely related
compounds and general synthetic principles for context. All information should be verified
through experimental studies.

Chemical Structure and Core Properties

5-Bromo-2-ethylpyrimidine is a halogenated pyrimidine derivative. The pyrimidine ring is a
key heterocyclic scaffold found in numerous biologically active compounds. The presence of a
bromine atom at the 5-position and an ethyl group at the 2-position offers distinct sites for
chemical modification, making it a potentially valuable building block in medicinal chemistry.

Chemical Structure:
Figure 1: Chemical structure and identifiers for 5-Bromo-2-ethylpyrimidine.

Physicochemical Properties:
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Quantitative experimental data for 5-Bromo-2-ethylpyrimidine is not widely available. The
following table includes data from chemical suppliers.

Property Value Source
Molecular Formula C6H7BrN2 [1112]
Molecular Weight 187.04 g/mol [1][2]
CAS Number 873331-73-8 [1][2]
- _ 211.8 + 13.0 °C at 760 mmHg
Boiling Point , [3]
(Predicted)

Room temperature or -20°C for
Storage Temperature [11[2][3]
long-term storage

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
ethylpyrimidine is not readily found in the literature, a general method for the preparation of 5-
bromo-2-substituted pyrimidines has been described. This typically involves the condensation
of a suitable amidine with 2-bromomalonaldehyde.

General Synthetic Workflow:

A plausible synthetic route for 5-bromo-2-substituted pyrimidines is a one-step reaction
between 2-bromomalonaldehyde and an appropriate amidine compound.[4] For the synthesis
of 5-Bromo-2-ethylpyrimidine, ethylamidine would be the required starting material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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